Cas no 159116-55-9 (Thiazole, 5-butyl-4-pentyl-)

• Product Name: Thiazole, 5-butyl-4-pentyl-
• CAS No: 159116-55-9
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 1337694
• Update Time: 2024-08-17

Thiazole, 5-butyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-butyl-4-pentyl-

• Inchi： 1S/C12H21NS/c1-3-5-7-8-11-12(9-6-4-2)14-10-13-11/h10H,3-9H2,1-2H3
• InChI Key： PDSVPGCSNHOMFI-UHFFFAOYSA-N
• SMILES： S1C(CCCC)=C(CCCCC)N=C1

Computed Properties

• Exact Mass: 211.13963

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±9.0 °C(Predicted)
• PSA: 12.89
• pka: 3.65±0.10(Predicted)